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Compound of Interest

Compound Name: Oxindole-3-acetic acid-13C6

Cat. No.: B15562314

This document provides a comprehensive operational plan for the safe and compliant disposal
of Oxindole-3-acetic acid-13C6. The procedures outlined are designed for researchers,
scientists, and drug development professionals to ensure safety and regulatory adherence.

Core Safety Principle: Non-Radioactive Compound

The primary consideration for the disposal of Oxindole-3-acetic acid-13C6 is that it is a stable
isotope-labeled compound. The 13C isotope is nhon-radioactive. Therefore, no radiological
precautions are necessary. The disposal protocol is determined by the chemical's inherent
toxicological and environmental hazards, which are considered equivalent to its unlabeled
counterpart.[1] Disposal should align with local regulations and be managed by certified
professionals.[1]

Chemical Hazard and Property Profile

While a specific Safety Data Sheet (SDS) for the 13Ce isotopologue is not widely available, the
hazard profile can be determined from the unlabeled parent compound, Oxindole-3-acetic acid.
This data provides the basis for a conservative safety and disposal approach.
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Property Data Source(s)

GHS Hazard Statements H302: Harmful if swallowed [2][3]

H311: Toxic in contact with

skin

H315: Causes skin irritation [3114]

H319: Causes serious eye

N [31[4]

irritation

H335: May cause respiratory 3]

irritation

H400: Very toxic to aquatic life

GHS Pictograms Warning, Danger [3]
Melting Point 123 -129°C [2]
Molecular Formula Ca13CeHoNO3 [5]
Appearance Beige solid / powder [2][4]

Refrigerated (+2°C to +8°C) or
Storage Temperature ] [6]
-20°C, Protect from light

Standard Operating Protocol for Disposal

This protocol provides a step-by-step methodology for the safe handling and disposal of
Oxindole-3-acetic acid-13C6 waste.

Phase 1: Immediate Handling and Personal Protective
Equipment (PPE)

o Hazard Assessment: Before handling, recognize that the compound is harmful if swallowed,
toxic in contact with skin, and an irritant.[3]

o PPE Selection: Wear appropriate personal protective equipment as a standard for handling
hazardous chemicals.
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o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Chemical safety goggles or glasses.

o Lab Coat: A standard lab coat to prevent skin contact.

e Work Area: Handle the compound and its waste in a well-ventilated area or a chemical fume
hood to minimize inhalation risk.[4]

Phase 2: Waste Segregation and Containerization

» Waste Characterization: Classify all materials contaminated with Oxindole-3-acetic acid-
13C6 (e.g., unused solid, contaminated vials, pipette tips, gloves) as hazardous chemical
waste.

e Segregation:
o DO NOT mix this waste with non-hazardous lab trash.
o DO NOT dispose of this material down the sink or drain.
o Keep this waste stream separate from radioactive waste.[7]

o Container Selection: Use a designated, chemically compatible, and leak-proof container with
a secure screw-top lid. The container must be in good condition and free of external
contamination.

o Labeling: Affix a "Hazardous Waste" label to the container immediately. Fill out the label
completely with the following information:

Full Chemical Name: "Oxindole-3-acetic acid-13C6"

[¢]

o

Hazards: "Toxic," "Irritant," "Environmental Hazard"

[e]

Principal Investigator/Lab Contact: Your name and lab information.

Phase 3: Storage and Final Disposal
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o On-site Storage: Keep the sealed waste container in a designated Satellite Accumulation
Area (SAA) within your laboratory. This area should be away from incompatible materials
and general traffic.

o Arrange for Pickup: Once the container is full or you are ready for disposal, contact your
institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.

» Professional Disposal: The final disposal must be handled by a licensed and approved waste
disposal plant.[2][4] Your EHS office will manage this process to ensure full regulatory
compliance.

Logistical and Procedural Diagrams

Visual workflows provide an at-a-glance reference for the critical decision-making and logistical
processes involved in proper chemical disposal.
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Disposal Workflow

Start: Generate Waste

1. Assess Hazards
(Toxic, Irritant)

:

2. Select & Wear PPE
(Gloves, Goggles, Coat)

'

3. Segregate Waste
(No Trash, No Sink)

l

4. Use Labeled Container
(Hazardous Waste)

'

5. Store in SAA

:

6. Contact EHS for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for the compliant disposal of Oxindole-3-acetic acid-13C6.
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Compliance & Logistics Hierarchy

Researcher
(Waste Generator)

equests Pickup

Institutional EHS Office
(Coordination & Compliance)

chedules Service

Licensed Disposal Contractor
(Transport & Processing)

ransports Waste

Approved Waste Facility

(Final Disposal)

Click to download full resolution via product page

Caption: The logistical chain of command for proper chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. moravek.com [moravek.com]

o 2. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15562314?utm_src=pdf-body-img
https://www.benchchem.com/product/b15562314?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.fishersci.com/store/msds?partNumber=AC129670250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

3. Oxindole-3-acetic acid | CLOHINO3 | CID 3080590 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. assets.thermofisher.com [assets.thermofisher.com]

5. clearsynth.com [clearsynth.com]

[ ]
o
=
o
=
®
@
QD
(@)
D
[l
(@)
Q
Q.
o
~
©
=0
D
>
=<
™
-
p)
w
O
-
i
it
iy
;.;F!.
O
<
S
1
O
QD
3
O
=
o
«Q
D
)
(@]
=
(@)
©
@
—
QD
o
(@)
=
Q
=
o
=.
(0]
w
O
—
=

1896-0.01 [isotope.com]

7. Radioactive Waste | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Proper Disposal of Oxindole-3-acetic acid-13C6: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562314#oxindole-3-acetic-acid-13c6-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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